Cas no 314285-39-7 (4-[(4-methylpiperidin-1-yl)sulfonyl]aniline)

• Product Name: 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline
• CAS No: 314285-39-7
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD02020755
• CID: 1003491
• PubChem ID: 788726
• Update Time: 2025-07-27

4-[(4-methylpiperidin-1-yl)sulfonyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-((4-Methylpiperidin-1-yl)sulfonyl)aniline
• 4-(4-Methyl-piperidine-1-sulfonyl)-phenylamine
• 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline
• 4-(4-methylpiperidin-1-sulfonyl)phenylamine
• 4-(4-Methylpiperidine-1-sulfonyl)aniline
• 4-[(4-methyl-1-piperidinyl)sulfonyl]aniline
• 4-[(4-methylpiperidyl)sulfonyl]phenylamine
• 4-Methyl-1-sulfanilyl-piperidin
• 4-methyl-1-sulfanilyl-piperidine
• AN-329
• MFCD02020755
• G29273
• Z56985787
• CBMicro_041759
• Oprea1_409928
• 4-(4-methylpiperidin-1-yl)sulfonylaniline
• 4-(4-methylpiperidin-1-ylsulfonyl)aniline
• Oprea1_486610
• SR-01000580519
• 314285-39-7
• F0919-6938
• 4-[(4-methyl-1-piperidinyl)sulfonyl]phenylamine
• DTXSID80355000
• CCG-200170
• BIM-0041795.P001
• AKOS000267318
• AN-329/14085059
• STK014702
• SR-01000580519-1
• SCHEMBL4212319
• VU0488859-1
• EN300-09614
• FS-6413
• NTUKRLPMKLQAAE-UHFFFAOYSA-N
• SB44125
• CS-0307875
• ALBB-002084

• MDL： MFCD02020755
• Inchi： 1S/C12H18N2O2S/c1-10-6-8-14(9-7-10)17(15,16)12-4-2-11(13)3-5-12/h2-5,10H,6-9,13H2,1H3
• InChI Key： NTUKRLPMKLQAAE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

4-[(4-methylpiperidin-1-yl)sulfonyl]aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline

Introduction to 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline (CAS No. 314285-39-7)

4-[(4-methylpiperidin-1-yl)sulfonyl]aniline, a compound with the chemical formula C₁₂H₁₈N₂O₂ and a CAS number of 314285-39-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a sulfonyl group linked to an aniline moiety, further modified by a 4-methylpiperidine ring, endows it with distinct chemical properties that make it a promising candidate for various therapeutic interventions.

The synthesis and characterization of 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline have been the focus of numerous research studies, particularly in the context of developing novel bioactive molecules. The compound's structure combines elements that are known to enhance binding affinity and selectivity, making it a valuable tool in the design of targeted therapies. Recent advancements in computational chemistry have further illuminated the potential of this molecule, suggesting its utility in modulating biological pathways associated with neurological disorders and inflammatory conditions.

In the realm of medicinal chemistry, the sulfonyl group is a well-documented pharmacophore that contributes to the pharmacological activity of many drugs. Its ability to form hydrogen bonds and interact with biological targets makes it particularly useful in creating molecules with enhanced efficacy and reduced side effects. The incorporation of a 4-methylpiperidine ring into the structure of 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline not only enhances its solubility but also influences its metabolic stability, factors that are critical for drug-like properties.

Recent studies have explored the potential of 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have demonstrated its role in generating derivatives that exhibit potent activity against specific enzymes and receptors. For instance, modifications to the aniline moiety have led to compounds with improved binding affinity for targets involved in pain signaling and neuroprotection. These findings underscore the versatility of this compound and its potential to serve as a scaffold for future drug development.

The chemical properties of 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline also make it suitable for use in material science applications. Its ability to form stable complexes with other molecules has been exploited in the development of novel materials for drug delivery systems. These systems aim to enhance the bioavailability and targeted action of therapeutic agents, thereby improving treatment outcomes. The compound's compatibility with various solvents and its stability under different conditions further enhance its utility in such applications.

From a regulatory perspective, 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline has been subject to rigorous testing to ensure its safety and efficacy. Preclinical studies have provided valuable insights into its pharmacokinetic behavior, toxicity profiles, and potential therapeutic benefits. These studies have laid the groundwork for clinical trials, where the compound is being evaluated for its efficacy in treating conditions such as chronic pain and neurodegenerative disorders. The results from these trials are expected to provide further validation for its use as a pharmaceutical agent.

The role of computational modeling in understanding the behavior of 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline cannot be overstated. Advanced computational techniques have allowed researchers to predict how this compound interacts with biological targets at a molecular level. This information has been instrumental in guiding synthetic modifications aimed at optimizing its pharmacological properties. By leveraging computational tools, scientists have been able to accelerate the drug discovery process, reducing the time and resources required to develop new therapeutic agents.

The future prospects for 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline are promising, with ongoing research exploring new applications and formulations. Innovations in drug delivery systems and combination therapies are expected to expand its utility across multiple therapeutic areas. As our understanding of biological pathways continues to evolve, so too will the ways in which this compound can be harnessed for therapeutic benefit. The collaborative efforts of chemists, biologists, and clinicians will be crucial in realizing these advancements.

In conclusion, 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline (CAS No. 314285-39-7) stands out as a versatile and promising compound with significant implications for pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.